Cas no 80755-99-3 (1H-1,2,4-Triazole,5-(octylthio)-)

• Product Name: 1H-1,2,4-Triazole,5-(octylthio)-
• CAS No: 80755-99-3
• MF: C₁₀H₁₉N₃S
• MW: 213.342960596085
• CID: 707806
• PubChem ID: 568225
• Update Time: 2025-04-19

1H-1,2,4-Triazole,5-(octylthio)- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole,5-(octylthio)-
• 3-OCTYLTHIO-4H-1,2,4-TRIAZOLE
• 5-(Octylsulfanyl)-1H-1,2,4-triazole
• SCHEMBL9175656
• DTXSID601303437
• AKOS024273960
• 5-(Octylthio)-1H-1,2,4-triazole
• 80755-99-3
• CCG-251357
• 3-(octylthio)-4h-1,2,4-triazole
• FT-0616288
• 5-octylsulfanyl-1H-1,2,4-triazole

• Inchi： 1S/C10H19N3S/c1-2-3-4-5-6-7-8-14-10-11-9-12-13-10/h9H,2-8H2,1H3,(H,11,12,13)
• InChI Key： KFBKNAOPZZGVQT-UHFFFAOYSA-N
• SMILES： S(C1=NC=NN1)CCCCCCCC

Computed Properties

• Exact Mass: 213.12996879g/mol
• Monoisotopic Mass: 213.12996879g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 8
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 66.9Ų

Experimental Properties

• Density: 1.06
• Boiling Point: 360.1°C at 760 mmHg
• Flash Point: 171.6°C
• Refractive Index: 1.522